Cas no 35122-97-5 (3,5-dibromo-phenyl isocyanate)

• Product Name: 3,5-dibromo-phenyl isocyanate
• CAS No: 35122-97-5
• MF: C₇H₃Br₂NO
• MW: 276.912820100784
• CID: 1005865
• PubChem ID: 20342293
• Update Time: 2025-04-20

3,5-dibromo-phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-phenyl isocyanate
• 1,3-dibromo-5-isocyanatobenzene
• 35122-97-5
• SCHEMBL11340895
• DTXSID60605717

• Inchi： 1S/C7H3Br2NO/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
• InChI Key： LWZINQDLMRXGHY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N=C=O)Br

Computed Properties

• Exact Mass: 276.85609g/mol
• Monoisotopic Mass: 274.85814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų